Cas no 26048-69-1 (4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate)

• Product Name: 4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
• CAS No: 26048-69-1
• Molecular Formula: C₂₂H₂₄N₂O₈
• Molecular Weight: 444.43500
• MDL: MFCD00038122
• CID: 94269

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Properties

Names and Identifiers

• 4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
• Boc-Asp(OBzl)-ONp
• Boc-L-Asp(Bzl)-ONp
• Boc-L-Aspartic Acid 4-Benzyl 1-(4-Nitrophenyl)Ester
• 4-nitrophenyl phenylmethyl (2S)-2-[(tert-butoxy)carbonylamino]butane-1,4-dioat e
• AG-E-81026
• Asparticacid, N-carboxy-, 4-benzyl N-tert-butylp-nitrophenyl ester, L- (8CI)
• N-(tert-Butyloxycarbonyl)aspartic acid b-benzyl p-nitrophenyl ester
• N-(tert-Butyloxycarbonyl)-L-asparticacid 4-benzyl p-nitrophenyl ester
• PubChem14930
• ST5

• MDL： MFCD00038122
• InChIKey： GKRBDGLUYWLXAX-SFHVURJKSA-N
• Inchi： InChI=1S/C22H24N2O8/c1-22(2,3)32-21(27)23-18(13-19(25)30-14-15-7-5-4-6-8-15)20(26)31-17-11-9-16(10-12-17)24(28)29/h4-12,18H,13-14H2,1-3H3,(H,23,27)/t18-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(OC1=CC=C([N+]([O-])=O)C=C1)=O)CC(OCC2=CC=CC=C2)=O)=O)C

Computed Properties

• Exact Mass: 444.15300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Heavy Atom Count: 32

Experimental Properties

• LogP: 4.44110
• PSA: 136.75000
• Melting Point: 106 ºC
• Density: 1.277

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8

4-O-benzyl 1-O-(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%